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Compound of Interest

Compound Name: Eupalinolide O

Cat. No.: B10831892

Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Eupalinolide O, a sesquiterpene lactone utilized in anticancer research.

Researchers, scientists, and drug development professionals are advised to adhere to these

procedures to ensure personal safety and environmental compliance.

Eupalinolide O and similar sesquiterpene lactones exhibit cytotoxic properties, necessitating

their classification and handling as hazardous chemical waste. The following procedures are

based on established guidelines for the disposal of cytotoxic research chemicals and should be

integrated into standard laboratory operating protocols.

Chemical and Physical Properties
A summary of the quantitative data for Eupalinolide O is presented below for easy reference.

Property Value

CAS Number 2170228-67-6

Molecular Formula C22H26O8

Molecular Weight 418.44 g/mol
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Disposal Protocol: A Step-by-Step Guide
The proper disposal of Eupalinolide O is critical to mitigate risks to personnel and the

environment. The following step-by-step protocol should be followed diligently.

1. Personal Protective Equipment (PPE):

Before handling Eupalinolide O, ensure appropriate PPE is worn. This includes, but is not

limited to:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A lab coat

2. Waste Segregation:

All materials contaminated with Eupalinolide O must be segregated from general laboratory

waste.

This includes:

Unused or expired Eupalinolide O

Contaminated labware (e.g., pipette tips, vials, flasks)

Contaminated PPE (e.g., gloves, disposable lab coats)

Solutions containing Eupalinolide O

3. Waste Collection and Containment:

Solid Waste:

Collect all solid waste contaminated with Eupalinolide O in a dedicated, clearly labeled,

leak-proof container.
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The container should be marked with "Hazardous Chemical Waste," "Cytotoxic," and the

name "Eupalinolide O."

Liquid Waste:

Collect all liquid waste containing Eupalinolide O in a dedicated, sealed, and shatter-

resistant container.

The container must be clearly labeled with "Hazardous Chemical Waste," "Cytotoxic," and

list all chemical constituents, including "Eupalinolide O."

Sharps:

Any sharps (e.g., needles, scalpels) contaminated with Eupalinolide O must be disposed

of in a designated sharps container that is puncture-resistant and leak-proof. The

container should also be labeled as cytotoxic waste.

4. Storage Pending Disposal:

Store the sealed hazardous waste containers in a designated, secure area away from

general laboratory traffic.

This storage area should be well-ventilated and have secondary containment to prevent

spills.

5. Final Disposal:

The disposal of Eupalinolide O waste must be handled by a licensed hazardous waste

disposal company.

Do not dispose of Eupalinolide O down the drain or in regular trash. A related compound,

Eupalinolide H, is classified as very toxic to aquatic life with long-lasting effects[1].

Follow your institution's specific procedures for arranging the pickup and disposal of

hazardous chemical waste.

Emergency Procedures: Spills and Exposure
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In the event of a spill or accidental exposure to Eupalinolide O, the following immediate

actions should be taken:

Spills:

Evacuate the immediate area and alert colleagues.

If the spill is significant, contact your institution's environmental health and safety (EHS)

office.

For minor spills, and if trained to do so, use a chemical spill kit to absorb the material.

All cleanup materials must be disposed of as hazardous chemical waste.

Skin Contact:

Immediately wash the affected area with soap and copious amounts of water for at least

15 minutes.

Remove any contaminated clothing.

Seek medical attention.

Eye Contact:

Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes,

holding the eyelids open.

Seek immediate medical attention.

Inhalation:

Move to an area with fresh air.

If breathing is difficult, seek immediate medical attention.

Ingestion:

Do not induce vomiting.
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Seek immediate medical attention. A safety data sheet for the related compound

Eupalinolide H indicates it is harmful if swallowed[1].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Eupalinolide O.
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Caption: Eupalinolide O Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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